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Executive Summary

SGC-CBP30 is a highly potent, selective chemical probe designed to inhibit the bromodomains
of CREB-binding protein (CBP/CREBBP) and E1A binding protein p300 (EP300).[1][2]
Developed by the Structural Genomics Consortium (SGC), it serves as a critical tool for

dissecting the epigenetic regulation of gene transcription, particularly in inflammatory pathways
(e.g., Th17 differentiation) and oncology. This guide provides a comprehensive technical
analysis of its chemical structure, physicochemical properties, mechanism of action, and
validated experimental protocols for researchers.

Part 1: Chemical Identity & Structural Analysis
Nomenclature and Identification

SGC-CBP30 acts as a specific acetyl-lysine (Kac) mimetic.[3] Its scaffold is built upon a 3,5-
dimethylisoxazole headgroup fused to a benzimidazole core, optimized for shape
complementarity within the CBP/p300 hydrophobic pocket.
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Property Detail

Common Name SGC-CBP30 (CBP30)

2-[2-(3-chloro-4-methoxyphenyl)ethyl]-5-(3,5-
IUPAC Name dimethyl-1,2-oxazol-4-yl)-1-[(2S)-2-(morpholin-
4-yl)propyl]-1H-1,3-benzodiazole

CAS Number 1613695-14-9
PubChem CID 72201027
Molecular Formula C28H33CIN4Os3

509.04 g/mol (Monoisotopic Mass: 508.22 g/mol

Molecular Weight )

o Contains one chiral center (S-enantiomer is the
Chirality ]
active probe)

Structural Pharmacophore Analysis

The molecule can be dissected into three functional domains:

e Acetyl-Lysine Mimetic (Head): The 3,5-dimethylisoxazole moiety mimics the acetylated lysine
of histone tails, forming a critical hydrogen bond with the conserved Asparagine residue
(Asn1168 in CBP) in the bromodomain binding pocket.

» Scaffold Core: The benzimidazole ring provides a rigid linker that positions the headgroup
and side chains correctly.

o Solubility/Selectivity Tail: The morpholine side chain improves physicochemical properties
(solubility) and induces steric clashes with non-target bromodomains (like BRD4), thereby
enhancing selectivity.

Part 2: Physicochemical Profile

Understanding the physical limits of SGC-CBP30 is crucial for assay reproducibility.
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Parameter Value Notes
Solubility (DMSO) ~50 mM (25 mg/mL) Recommended stock solvent.
. Requires sonication; less
Solubility (Ethanol) ~25 mM
stable than DMSO.
- o Do not dissolve directly in
Solubility (Water) Negligible )
aqueous media.
Highly lipophilic; requires
LogP 4.89 aled p p. a
careful dilution.
) ) Protonated at physiological
pKa ~6.5 (Morpholine nitrogen) H
pH.
- ) Store desicated and protected
Stability (Solid) 2 years at -20°C ]
from light.
- ] Avoid repeated freeze-thaw
Stability (Solution) 6 months at -80°C

cycles.

Part 3: Mechanism of Action & Structural Biology
Binding Mechanism

SGC-CBP30 functions as a competitive inhibitor of the CBP/p300 bromodomains. It displaces
acetylated histone peptides (e.g., H3K56ac, H3K27ac) from the bromodomain pocket, thereby
preventing the recruitment of the transcriptional machinery to chromatin.

e Primary Target: CBP Bromodomain (Kd = 21 nM) and p300 Bromodomain (Kd = 32 nM).[4]

» Selectivity: Exhibits >40-fold selectivity over the first bromodomain of BRD4 (BRD4(1)) and
>250-fold over BRD4(2).[2]

» Structural Evidence: The co-crystal structure of SGC-CBP30 with the CBP bromodomain is
deposited in the Protein Data Bank under PDB ID: 4NR7.

Interaction Network (Graphviz Visualization)
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The following diagram illustrates the key molecular interactions stabilizing SGC-CBP30 within
the CBP binding pocket.
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Caption: Key molecular interactions between SGC-CBP30 and the CBP Bromodomain (PDB:
ANRY7).

Part 4: Experimental Protocols
Stock Solution Preparation

Objective: Create a stable 10 mM stock solution.
» Weighing: Accurately weigh 5.09 mg of SGC-CBP30 powder.
¢ Solvent Addition: Add 1.00 mL of anhydrous DMSO (99.9% purity).
o Note: Do not use hydrous DMSO as it may precipitate the compound over time.

» Dissolution: Vortex for 30 seconds. If particulates remain, sonicate for 5 minutes at room
temperature.
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 Aliquoting: Dispense into 50 pL aliquots in amber microcentrifuge tubes.

e Storage: Snap-freeze in liquid nitrogen and store at -80°C.

Cellular Assay Guidelines (Th17 Differentiation Example)

SGC-CBP30 is frequently used to inhibit IL-17A secretion.

Cell Seeding: Seed CD4+ T cells in appropriate media.

Dilution Series:

o Prepare an intermediate dilution (e.g., 1000x) in culture media to minimize DMSO shock.

o Final DMSO concentration in the well must be <0.1% (v/v).

Treatment: Treat cells with SGC-CBP30 at concentrations ranging from 0.5 uM to 5 pM.

o Control: Use SGC-CBP30N (negative control probe) at identical concentrations to rule out
off-target toxicity.

Incubation: Incubate for 48—72 hours depending on the readout (qPCR for mRNA or ELISA
for cytokine secretion).

Experimental Workflow Diagram
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Caption: Recommended workflow for handling and applying SGC-CBP30 in cellular assays.

Part 5: Synthesis & Quality Control
Synthetic Route Overview

The synthesis of SGC-CBP30 was originally described by Hay et al. (2014). It involves a
convergent synthesis strategy:

o Precursor Assembly: A 3,5-dimethylisoxazole derivative is coupled to a phenylenediamine
scaffold.
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e Cyclization: Formation of the benzimidazole core via condensation.

» Chiral Installation: Introduction of the (S)-2-aminopropanol derived moiety (or similar chiral
amine) to install the chiral center.

e Morpholine Ring Closure: Alkylation with 2-bromoethyl ether to form the morpholine tail.
Quality Control Metrics

For drug development applications, ensure the probe meets these criteria:

e Purity (HPLC): >98% at 254 nm.

o Enantiomeric Excess (ee): >95% (S-isomer) determined by Chiral HPLC.

« |dentity: Verified by 1H-NMR and High-Resolution Mass Spectrometry (HRMS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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